Cas no 1597134-73-0 (1-(azepan-1-yl)-1-oxopropane-2-sulfonamide)

• Product Name: 1-(azepan-1-yl)-1-oxopropane-2-sulfonamide
• CAS No: 1597134-73-0
• MF: C₉H₁₈N₂O₃S
• MW: 234.315821170807
• CID: 5245806
• PubChem ID: 114763870
• Update Time: 2023-11-24

1-(azepan-1-yl)-1-oxopropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-ethanesulfonamide, hexahydro-α-methyl-β-oxo-
• 1597134-73-0
• 1-(azepan-1-yl)-1-oxopropane-2-sulfonamide
• EN300-286966

• Inchi： 1S/C9H18N2O3S/c1-8(15(10,13)14)9(12)11-6-4-2-3-5-7-11/h8H,2-7H2,1H3,(H2,10,13,14)
• InChI Key： HSALFFBZYQFFFG-UHFFFAOYSA-N
• SMILES： S(C(C)C(N1CCCCCC1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 234.10381361g/mol
• Monoisotopic Mass: 234.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Predicted)
• Boiling Point: 435.0±47.0 °C(Predicted)
• pka: 9.97±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes